Cas no 349440-72-8 (N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide
• CAS No: 349440-72-8
• MF: C₂₁H₁₆N₂O₃S
• MW: 376.428343772888
• CID: 3088972
• PubChem ID: 1346004
• Update Time: 2025-06-07

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide
• F0147-0032
• Oprea1_549692
• AKOS003284242
• N-(6-methoxybenzo[d]thiazol-2-yl)-2-phenoxybenzamide
• SR-01000416658-1
• STK106363
• SR-01000416658
• AB00291113-02
• 349440-72-8

• Inchi： 1S/C21H16N2O3S/c1-25-15-11-12-17-19(13-15)27-21(22-17)23-20(24)16-9-5-6-10-18(16)26-14-7-3-2-4-8-14/h2-13H,1H3,(H,22,23,24)
• InChI Key： MCBCKMJYRJOSAR-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OC)NC(C1=CC=CC=C1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 376.08816355Da
• Monoisotopic Mass: 376.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide

N-(6-Methoxy-1,3-benzothiazol-2-yl)-2-Phenoxybenzamide (CAS No. 349440-72-8): A Comprehensive Overview

N-(6-Methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide (CAS No. 349440-72-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiazoles, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The benzothiazole core is a key structural motif in many bioactive molecules, and the presence of the methoxy and phenoxy substituents in N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide adds to its complexity and potential therapeutic applications. The methoxy group is known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and interact with intracellular targets. The phenoxy group, on the other hand, can contribute to the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide has shown promise in cancer research. A study in the European Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase cascades. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, making it a potential candidate for further drug development.

The pharmacokinetic profile of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide has also been investigated. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral therapeutic agent. Furthermore, its low toxicity in animal models supports its safety profile for clinical evaluation.

In terms of synthetic chemistry, N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide can be synthesized through a multi-step process involving the condensation of 6-methoxybenzothiazole with 2-phenoxybenzoyl chloride. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production if needed.

The potential applications of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide extend beyond inflammation and cancer. Research is ongoing to explore its effects on other diseases such as neurodegenerative disorders and cardiovascular diseases. For example, preliminary studies suggest that this compound may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide (CAS No. 349440-72-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further preclinical and clinical investigations. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in the development of novel treatments for various diseases.